Cas no 1499882-90-4 (N4,2-Dimethyl-N6-(pyridin-3-ylmethyl)pyrimidine-4,6-diamine)

• Product Name: N4,2-Dimethyl-N6-(pyridin-3-ylmethyl)pyrimidine-4,6-diamine
• CAS No: 1499882-90-4
• MF: C₁₂H₁₅N₅
• MW: 229.281001329422
• CID: 5047853
• Update Time: 2025-08-05

N4,2-Dimethyl-N6-(pyridin-3-ylmethyl)pyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• N4,2-dimethyl-N6-(pyridin-3-ylmethyl)pyrimidine-4,6-diamine
• 6-N,2-dimethyl-4-N-(pyridin-3-ylmethyl)pyrimidine-4,6-diamine
• N4,2-Dimethyl-N6-(pyridin-3-ylmethyl)pyrimidine-4,6-diamine

• Inchi： 1S/C12H15N5/c1-9-16-11(13-2)6-12(17-9)15-8-10-4-3-5-14-7-10/h3-7H,8H2,1-2H3,(H2,13,15,16,17)
• InChI Key： SWIOGUXPPBRDBI-UHFFFAOYSA-N
• SMILES： N(C1C=C(NC)N=C(C)N=1)CC1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 223
• XLogP3: 1.7
• Topological Polar Surface Area: 62.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on N4,2-Dimethyl-N6-(pyridin-3-ylmethyl)pyrimidine-4,6-diamine

Introduction to N4,2-Dimethyl-N6-(pyridin-3-ylmethyl)pyrimidine-4,6-diamine (CAS No. 1499882-90-4)

N4,2-Dimethyl-N6-(pyridin-3-ylmethyl)pyrimidine-4,6-diamine is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1499882-90-4, belongs to the pyrimidine class of heterocyclic aromatic compounds. Pyrimidines are known for their structural similarity to nucleic acid bases and their broad range of biological activities, making them invaluable in the synthesis of drugs and therapeutic agents.

The molecular structure of N4,2-Dimethyl-N6-(pyridin-3-ylmethyl)pyrimidine-4,6-diamine consists of a pyrimidine core substituted with methyl groups at the 4 and 2 positions, and a pyridin-3-ylmethyl group at the 6 position. This specific arrangement of functional groups imparts unique chemical and biological properties to the compound, which are being explored for various applications in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel pyrimidine derivatives with enhanced pharmacological properties. The compound N4,2-Dimethyl-N6-(pyridin-3-ylmethyl)pyrimidine-4,6-diamine has emerged as a promising candidate due to its potential to interact with biological targets in multiple ways. Its ability to modulate enzyme activity and receptor binding has made it a subject of intense study in the quest for new therapeutic interventions.

One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. Researchers have been particularly interested in its ability to inhibit kinases, which are enzymes that play a crucial role in cell signaling pathways. By targeting these kinases, N4,2-Dimethyl-N6-(pyridin-3-ylmethyl)pyrimidine-4,6-diamine holds promise for developing treatments against cancers and inflammatory diseases. The pyridinylmethyl group at the 6 position is particularly noteworthy, as it can enhance binding affinity to target proteins without compromising selectivity.

The synthesis of N4,2-Dimethyl-N6-(pyridin-3-ylmethyl)pyrimidine-4,6-diamine is a complex process that requires precise control over reaction conditions and reagent selection. The use of advanced synthetic techniques has enabled researchers to optimize yield and purity, making it more feasible for large-scale production. The development of efficient synthetic routes is crucial for translating laboratory discoveries into viable pharmaceuticals.

Recent studies have also highlighted the compound's potential in drug discovery through computational modeling and high-throughput screening. These approaches have allowed researchers to identify new applications and refine existing ones by predicting how different modifications might affect biological activity. The integration of computational methods with experimental validation has been instrumental in accelerating the discovery process.

The pharmacokinetic properties of N4,2-Dimethyl-N6-(pyridin-3-ylmethyl)pyrimidine-4,6-diamine are another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its therapeutic efficacy and safety profile. Preclinical studies have provided valuable insights into these processes, paving the way for clinical trials that will further evaluate its potential as a drug candidate.

In conclusion, N4,2-Dimethyl-N6-(pyridin-3-ylmethyl)pyrimidine-4,6-diamine (CAS No. 1499882-90-4) represents a significant advancement in pharmaceutical chemistry. Its unique structure and versatile biological activities make it a valuable tool for researchers seeking to develop new treatments for various diseases. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an increasingly important role in the future of medicine.